Cas no 1040654-18-9 (N-(cyclohexylmethyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide)

• Product Name: N-(cyclohexylmethyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide
• CAS No: 1040654-18-9
• MF: C₁₈H₂₂FN₃OS
• MW: 347.450186252594
• CID: 6418362
• PubChem ID: 27377896
• Update Time: 2025-08-02

N-(cyclohexylmethyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(cyclohexylmethyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide
• N-(cyclohexylmethyl)-2-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]acetamide
• F5382-0639
• N-(cyclohexylmethyl)-2-(2-((4-fluorophenyl)amino)thiazol-4-yl)acetamide
• VU0642964-1
• AKOS024508182
• 1040654-18-9

• Inchi： 1S/C18H22FN3OS/c19-14-6-8-15(9-7-14)21-18-22-16(12-24-18)10-17(23)20-11-13-4-2-1-3-5-13/h6-9,12-13H,1-5,10-11H2,(H,20,23)(H,21,22)
• InChI Key： LERHFTGGWCYEBV-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(=CC=2)F)=NC(=C1)CC(NCC1CCCCC1)=O

Computed Properties

• Exact Mass: 347.14676167g/mol
• Monoisotopic Mass: 347.14676167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 82.3Ų

Additional information on N-(cyclohexylmethyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide

N-(cyclohexylmethyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide: A Comprehensive Overview

The compound N-(cyclohexylmethyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide, identified by the CAS number 1040654-18-9, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of interest for researchers worldwide.

The molecular structure of N-(cyclohexylmethyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This core structure is further substituted with a fluorophenyl group and an acetamide moiety, which introduces additional functional groups that enhance its chemical reactivity and biological activity. The cyclohexylmethyl group attached to the acetamide further contributes to the molecule's stability and solubility properties.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of the fluorophenyl group in this compound adds electronic versatility, enabling it to interact with various biological targets. Moreover, the acetamide group is known for its ability to modulate pharmacokinetic properties, such as absorption and metabolism, making this compound a promising candidate for drug delivery systems.

From a synthetic perspective, the construction of N-(cyclohexylmethyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. The synthesis begins with the preparation of the thiazole ring through a condensation reaction between an amine and a thioamide derivative. Subsequent steps involve nucleophilic substitutions and acetylation reactions to introduce the desired functional groups. The use of advanced catalytic systems and green chemistry principles has further optimized the synthesis process, reducing waste and improving yield.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to act as a ligand in metalloenzyme inhibition has been explored in recent enzymology studies. Additionally, its role as a building block in supramolecular chemistry has been demonstrated through self-assembling experiments that highlight its capacity to form stable complexes with other molecules.

The integration of computational methods has provided deeper insights into the properties of N-(cyclohexylmethyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, while molecular docking studies have predicted its binding affinities to various protein targets. These computational tools have significantly accelerated the drug discovery process by enabling researchers to screen potential candidates more efficiently.

In conclusion, N-(cyclohexylmethyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide represents a cutting-edge molecule with diverse applications in contemporary chemistry. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new facets of this compound's properties and applications, it is poised to make significant contributions to the field of chemical sciences.